Cas no 2228668-49-1 (Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate)
2228668-49-1 structure
Product Name:Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate
CAS No:2228668-49-1
MF:C10H14N2O3
MW:210.229762554169
CID:5769733
PubChem ID:164663977
Update Time:2023-12-26
Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1896471
- tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate
- 2228668-49-1
- 1H-Imidazole-1-carboxylic acid, 4-(2-oxoethyl)-, 1,1-dimethylethyl ester
- Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate
-
- Inchi: 1S/C10H14N2O3/c1-10(2,3)15-9(14)12-6-8(4-5-13)11-7-12/h5-7H,4H2,1-3H3
- InChI Key: MXALOVPXMNGQED-UHFFFAOYSA-N
- SMILES: O(C(N1C=NC(CC=O)=C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 210.10044231g/mol
- Monoisotopic Mass: 210.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 61.2Ų
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 337.7±34.0 °C(Predicted)
- pka: 3.20±0.61(Predicted)
Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1896471-0.05g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 0.05g |
$1320.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-0.1g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 0.1g |
$1384.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-0.25g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 0.25g |
$1447.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-0.5g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 0.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-1.0g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 1g |
$1572.0 | 2023-06-03 | ||
| Enamine | EN300-1896471-2.5g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 2.5g |
$3080.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-5.0g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 5g |
$4557.0 | 2023-06-03 | ||
| Enamine | EN300-1896471-10.0g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 10g |
$6758.0 | 2023-06-03 | ||
| Enamine | EN300-1896471-1g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 1g |
$1572.0 | 2023-09-18 | ||
| Enamine | EN300-1896471-5g |
tert-butyl 4-(2-oxoethyl)-1H-imidazole-1-carboxylate |
2228668-49-1 | 5g |
$4557.0 | 2023-09-18 |
Tert-butyl 4-(2-oxoethyl)-1h-imidazole-1-carboxylate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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